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Compound of Interest

Compound Name: Opnurasib

Cat. No.: B8217952 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Opnurasib (also known as JDQ-443), a potent

and selective covalent inhibitor of KRAS G12C. Adherence to these guidelines is essential to

ensure laboratory safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling Opnurasib, particularly in its powdered form, appropriate personal protective

equipment is mandatory to prevent inhalation, skin, and eye contact.[1] The following PPE

should be used:

Respiratory Protection: In situations where dust or aerosols may be generated, a respirator

with an approved filter should be worn.[1] All handling of the powdered compound should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Eye and Face Protection: Safety goggles with side shields are required to protect against

splashes or airborne particles.[1]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn to

prevent skin contact.[1]

Body Protection: A lab coat or other protective clothing is necessary to prevent contamination

of personal clothing.[1]
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It is also recommended to have a safety shower and eyewash station readily accessible in the

laboratory.[1]

Quantitative Data Summary
While specific occupational exposure limits for Opnurasib have not been established in the

available documentation, the following table summarizes key quantitative information for

laboratory use.

Parameter Value Source

Storage Temperature (Powder) -20°C MedChemExpress, TargetMol

Storage Temperature (in

Solvent)
-80°C MedChemExpress, TargetMol

Stock Solution Stability at

-80°C
6 months MedChemExpress

Stock Solution Stability at

-20°C
1 month MedChemExpress

Solubility in DMSO 70 mg/mL (133.07 mM) TargetMol

Molecular Weight 526.03 g/mol Selleck Chemicals

Experimental Protocols
Stock Solution Preparation
A common solvent for preparing stock solutions of Opnurasib is Dimethyl Sulfoxide (DMSO).

[2][3]

Materials:

Opnurasib (JDQ-443) powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials
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Calibrated pipettes

Procedure:

Bring the vial of Opnurasib powder to room temperature before opening to prevent

condensation.

In a chemical fume hood, weigh the desired amount of Opnurasib powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, dissolve 5.26 mg of Opnurasib in 1 mL of DMSO).

Vortex or sonicate the solution to ensure complete dissolution.[3]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term

storage (up to 1 month).[4]

In Vivo Formulation Preparation (Example)
For animal studies, Opnurasib can be formulated for oral administration. The following is an

example formulation; however, specific experimental needs may require adjustments.

Materials:

Opnurasib stock solution in DMSO

PEG300

Tween 80

Saline (0.9% NaCl in sterile water)

Procedure:

For a 1 mL final volume, start with 400 µL of PEG300 in a sterile tube.
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Add 50 µL of a 100 mg/mL Opnurasib stock solution in DMSO and mix thoroughly until the

solution is clear.

Add 50 µL of Tween 80 to the mixture and mix until clear.

Add 500 µL of saline to bring the final volume to 1 mL.

This formulation should be prepared fresh for immediate use.[2]

Disposal Plan
All waste materials contaminated with Opnurasib, including empty vials, pipette tips, and

gloves, should be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste in a designated, sealed container clearly

labeled as "Hazardous Chemical Waste."

Liquid Waste: Unused solutions containing Opnurasib should be collected in a separate,

sealed, and clearly labeled container for hazardous liquid waste. Do not pour Opnurasib
solutions down the drain.[1]

Disposal: All hazardous waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's environmental health and safety (EHS)

department for specific disposal procedures.

Mechanism of Action: KRAS G12C Inhibition
Opnurasib is a covalent inhibitor that specifically targets the KRAS protein with a glycine-to-

cysteine mutation at codon 12 (KRAS G12C).[4] This mutation is a known oncogenic driver in

several cancers. Opnurasib works by irreversibly binding to the mutant cysteine residue,

locking the KRAS protein in its inactive, GDP-bound state.[4] This prevents the activation of

downstream signaling pathways, primarily the MAPK pathway (RAF-MEK-ERK), which are

crucial for cell proliferation and survival.[5]
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Caption: Mechanism of Opnurasib (JDQ-443) action on the KRAS G12C signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. Opnurasib | Ras | TargetMol [targetmol.com]

4. medchemexpress.com [medchemexpress.com]

5. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Opnurasib (JDQ-443)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8217952#personal-protective-equipment-for-
handling-opnurasib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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